Cas no 6178-53-6 (methyl pentyl sulfone)
methyl pentyl sulfone structure
Product Name:methyl pentyl sulfone
CAS No:6178-53-6
MF:C6H14O2S
MW:150.239161014557
CID:864092
PubChem ID:13525649
Update Time:2025-04-19
methyl pentyl sulfone Chemical and Physical Properties
Names and Identifiers
-
- methyl pentyl sulfone
- 1-methylsulfonylpentane
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- Inchi: 1S/C6H14O2S/c1-3-4-5-6-9(2,7)8/h3-6H2,1-2H3
- InChI Key: GUBNFBYCBZWEES-UHFFFAOYSA-N
- SMILES: S(C)(CCCCC)(=O)=O
Computed Properties
- Exact Mass: 150.07152
- Monoisotopic Mass: 150.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
methyl pentyl sulfone Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
6178-53-6 (methyl pentyl sulfone) Related Products
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